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Compound of Interest

Compound Name: CHELEX 100

Cat. No.: B1177728 Get Quote

Chelex 100 is a chelating ion exchange resin widely used in laboratories for applications such

as DNA extraction and purification of biomolecules. While the unused resin is generally not

classified as a hazardous substance, proper disposal is crucial, especially after it has been

used to bind various ions.[1][2] This guide provides a comprehensive, step-by-step procedure

for the safe and compliant disposal of Chelex 100, ensuring the safety of laboratory personnel

and environmental protection.

Pre-Disposal Safety and Handling
Before beginning the disposal process, it is essential to handle the Chelex 100 resin with

appropriate personal protective equipment (PPE). This includes safety glasses, gloves, and a

lab coat. If the resin is in a dry, powdered form, care should be taken to avoid creating and

inhaling dust.[3] Work in a well-ventilated area or use a chemical fume hood if necessary.

Step-by-Step Disposal Procedure
The appropriate disposal method for Chelex 100 depends on the substances it has been used

to chelate. The following workflow will guide you through the decision-making process for

proper disposal.

Step 1: Assess the Nature of the Used Resin

The primary consideration for disposal is the identity of the ions that have been bound to the

Chelex 100 resin.
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Non-Hazardous Ions: If the resin was used to bind common, non-hazardous cations (e.g.,

Ca²⁺, Mg²⁺), the disposal procedure is more straightforward.

Hazardous or Heavy Metals: If the resin was used to chelate heavy metals (e.g., lead,

mercury, cadmium) or other toxic ions, it must be treated as hazardous waste.

Step 2: Pre-treatment of Chelex 100 Resin (for Non-Hazardous Ions)

For Chelex 100 that has not been exposed to hazardous materials, a pre-treatment step can

be performed to convert the resin to a more stable form for disposal. This typically involves

converting the resin to the sodium form.

Experimental Protocol for Resin Neutralization:

Regeneration: Carefully wash the resin with a dilute acid solution (e.g., 0.1 M HCl) to remove

the bound cations. This step should be performed in a chemical fume hood.

Rinsing: Thoroughly rinse the resin with deionized water until the pH of the rinse water is

neutral.

Conversion to Sodium Form: Wash the resin with a solution of sodium chloride (e.g., 0.5 M

NaCl) to convert it to the sodium form.

Final Rinse: Rinse the resin again with deionized water to remove excess sodium chloride.

Step 3: Final Disposal

The final disposal method is determined by the assessment in Step 1.

Disposal of Non-Hazardous Resin: After pre-treatment, the neutralized Chelex 100 resin can

typically be disposed of as solid waste. However, always consult your institution's specific

guidelines. The resin should be sealed in a clearly labeled container. Do not dispose of it

down the drain.[2][4]

Disposal of Hazardous Resin: If the resin is contaminated with heavy metals or other

hazardous materials, it must be disposed of as hazardous waste.
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Collect the resin in a sealed, clearly labeled hazardous waste container. The label should

indicate that the container holds Chelex 100 resin contaminated with the specific

hazardous ions.

Follow your institution's hazardous waste disposal procedures. This typically involves

contacting your Environmental Health and Safety (EHS) office to arrange for pickup by a

permitted waste disposer.[3]

Quantitative Data Summary
Parameter Value Source

Chemical Name
Polystyrene-divinylbenzene

iminodiacetate
[3][5]

CAS Number 68954-42-7 [3][5]

Physical State Solid (odorless white beads) [3]

Solubility in Water Practically Insoluble [3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Chelex
100 resin.
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Start: Used Chelex 100 Resin

Step 1: Assess Contamination
Has the resin bound hazardous ions (e.g., heavy metals)?

Step 2: Pre-treat Resin
(Neutralize and convert to sodium form)

No

Step 3: Collect as Hazardous Waste
(Label with contaminants)

Yes

Step 3: Dispose as Solid Waste
(Follow institutional guidelines)

Step 4: Contact EHS for Disposal
(Arrange for professional pickup)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Chelex 100 resin.

Disclaimer: The information provided here is a general guide. Always consult your institution's

specific safety and disposal protocols and the Safety Data Sheet (SDS) provided by the

manufacturer.[1][2][3][4][5] Disposal regulations can vary by location.[3] When in doubt, contact

your Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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